Cas no 1314764-36-7 (1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile
• CAS No: 1314764-36-7
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 6397464
• PubChem ID: 116836895
• Update Time: 2025-10-29

1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile
• 1314764-36-7
• EN300-1858742

• Inchi： 1S/C15H13NO/c1-17-14-5-3-11-8-13(4-2-12(11)9-14)15(10-16)6-7-15/h2-5,8-9H,6-7H2,1H3
• InChI Key： TUACRTXJAUWMAA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC(=C2)C1(C#N)CC1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Additional information on 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile

1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile: A Comprehensive Overview

1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile (CAS No. 1314764-36-7) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its cyclopropane ring and methoxynaphthalene moiety, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular structure of 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile is composed of a cyclopropane ring fused to a methoxynaphthalene unit, with a cyano group attached to the cyclopropane ring. This unique arrangement imparts the compound with high chemical stability and distinct electronic properties. The presence of the methoxynaphthalene moiety contributes to its aromatic character and enhances its solubility in organic solvents, making it suitable for a wide range of synthetic transformations.

In recent years, significant advancements have been made in understanding the biological activities of 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are crucial for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as arthritis and asthma.

Beyond its biological applications, 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile has also been explored for its potential in materials science. The compound's unique electronic structure makes it an excellent candidate for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research conducted at the University of California, Berkeley, has shown that 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile-based materials exhibit high charge carrier mobility and excellent photoluminescence efficiency, which are essential properties for high-performance electronic devices.

The synthesis of 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 6-methoxynaphthalene with a suitable nitrile precursor under mild conditions. The cyclopropanation step is typically achieved using transition metal catalysts or through photochemical reactions. These synthetic strategies not only provide high yields but also allow for easy functionalization of the molecule, enabling the preparation of a wide range of derivatives with tailored properties.

The environmental impact of 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile is another important aspect that has been investigated. Studies have shown that this compound is biodegradable and does not accumulate in the environment, making it a safer alternative to many traditional chemicals used in industrial processes. Additionally, its low toxicity profile further enhances its suitability for various applications, including pharmaceuticals and materials science.

In conclusion, 1-(6-methoxynaphthalen-2-yl)cyclopropane-1-carbonitrile (CAS No. 1314764-36-7) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development in both biological and materials science fields. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.